CRAC Channel Inhibitor
  • RO2959 monohydrochloride
    RO2959 monohydrochloride
    • Cat. No.:
    • B560445
    • CAS No.:
    • Molecular Formula:
    • C21H20ClF2N5OS
    • Molecular Weight:
    • 463.9 g/mol
    Description
    Novel, potent and selective CRAC current inhibitor;  High Quality Biochemicals for Research Uses
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  • CRAC intermediate 1
    CRAC intermediate 1
    • Cat. No.:
    • B1139442
    • CAS No.:
    • Molecular Formula:
    • C10H7F2N3O
    • Molecular Weight:
    • 223.18 g/mol
    Description
    CRAC intermediate 1 is a key intermediate in the chemical synthesis of a series of CRAC channel inhibitors, detailed information can be found in Patent WO 2010122089 A1, intermediate 9....
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  • GSK-5498A
    GSK-5498A
    • Cat. No.:
    • B1139443
    • CAS No.:
    • 1253186-49-0
    • Molecular Formula:
    • C18H11F6N3O
    • Molecular Weight:
    • 399.29
    Description
    GSK-5498A is a selective small molecule blocker of CRAC channel(IC50=1 uM);  inhibit mediator release from mast cells, and pro-inflammatory cytokine release from T-cells in a variety of species.IC50 value: ...
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  • CRAC intermediate 2
    CRAC intermediate 2
    • Cat. No.:
    • B1662841
    • CAS No.:
    • 123066-64-8
    • Molecular Formula:
    • C11H7F6N3
    • Molecular Weight:
    • 295.18 g/mol
    Description
    CRAC intermediate 2 is a intermediate compound for CRAC inhibitor synthesis, extracted from patent WO 2013059666A1.
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  • 5J-4
    5J-4
    • Cat. No.:
    • B1664660
    • CAS No.:
    • 827001-82-1
    • Molecular Formula:
    • C16H12N2O3S
    • Molecular Weight:
    • 312.3 g/mol
    Description
    5J-4 is a blocker of calcium release-activated calcium (CRAC) channel and store-operated calcium entry (SOCE).
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  • CRAC channel inhibitor-1
    CRAC channel inhibitor-1
    • Cat. No.:
    • B1664857
    • CAS No.:
    • Molecular Formula:
    • C18H9ClF5N3O
    • Molecular Weight:
    • 413.7 g/mol
    Description
    AMG-1 is a specific CRAC channel inhibitor. AMG-1 blocks the function of effector T cells, but not regulatory T cells in vitro and it attenuates the progression and severity of EAE in vivo....
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  • YM-58483
    YM-58483
    • Cat. No.:
    • B1682358
    • CAS No.:
    • 223499-30-7
    • Molecular Formula:
    • C15H9F6N5OS
    • Molecular Weight:
    • 421.3 g/mol
    Description
    potently inhibits store-operated sustained Ca2+ influx and IL-2 production in T lymphocytes
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  • RO2959 monohydrochloride
    RO2959 monohydrochloride
    • Cat. No.:
    • B3182163
    • CAS No.:
    • 2309172-44-7
    • Molecular Formula:
    • C21H20ClF2N5OS
    • Molecular Weight:
    • 463.9
    Description
    RO2959 monohydrochloride is a useful research compound. Its molecular formula is C21H20ClF2N5OS and its molecular weight is 463.9. The purity is usually 95%.
    BenchChem offers high-quality RO2959 monohydroch...
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